2-(Aminomethyl)-2-methylbutanedioic acid hydrochloride

• IUPAC Name: 2-(aminomethyl)-2-methylbutanedioic acid;hydrochloride
• InChI: InChI=1S/C6H11NO4.ClH/c1-6(3-7,5(10)11)2-4(8)9;/h2-3,7H2,1H3,(H,8,9)(H,10,11);1H
• InChI Key: QDBXAOKMEBAGTL-UHFFFAOYSA-N
• Canonical SMILES: CC(CC(=O)O)(CN)C(=O)O.Cl
• Molecular Formula: C6H12ClNO4
• Molecular Weight: 197.62 g/mol

Description

In organic chemistry, an aminomethyl group is a monovalent functional group with formula −CH2−NH2. It can be described as a methyl group substituted by an amino group −NH2.

Synthesis Analysis

While specific synthesis methods for “2-(Aminomethyl)-2-methylbutanedioic acid hydrochloride” are not available, aminomethyl groups are often obtained by alkylation with Eschenmoser’s salt, a source of [CH 2 =N (CH 3) 2] +.

Molecular Structure Analysis

The molecular structure of a compound similar to the one , 2-Picolylamine, has the formula C6H8N2.

Chemical Reactions Analysis

Amines are good nucleophiles and can react with various compounds. For example, the reaction of aldehydes and ketones with ammonia or 1º-amines forms imine derivatives.

Scientific Research Applications

Synthesis and Structural Analysis

• The study by Shimohigashi et al. (1976) detailed the preparation of L-forms of specific amino acids, highlighting the synthetic routes and methodologies for producing these compounds, which are crucial in the development of various bioactive molecules and understanding their structural significance in biological systems (Shimohigashi et al., 1976).
• Davies et al. (2013) provided insights into asymmetric syntheses of β-hydroxy-α-amino acids, showcasing the importance of these methodologies in producing enantiomerically pure compounds, which are vital in drug synthesis and material science (Davies et al., 2013).

Biochemical Production and Environmental Applications

• Dai et al. (2018) discussed the biological production of malic acid using wild type and metabolic engineered strains, illustrating the application of biochemical processes in producing industrially significant chemicals, which can be derived from or related to the core compound of interest (Dai et al., 2018).

Chemical Extraction and Environmental Remediation

• The research by Günyeli et al. (2014) explored the extraction of a closely related compound using specific solvents, indicating the relevance of such studies in the separation processes and environmental remediation techniques (Günyeli et al., 2014).

Biotechnological Synthesis

• Hernández et al. (2017) and Rohwerder & Müller (2010) both highlighted biotechnological approaches to synthesizing compounds with structural similarities, underscoring the potential of biotechnological processes in creating value-added chemicals from renewable resources (Hernández et al., 2017), (Rohwerder & Müller, 2010).

Safety and Hazards

The safety data sheet for a similar compound, 2-Picolylamine, indicates that it is combustible, causes severe skin burns and eye damage, may cause respiratory irritation, and is harmful if swallowed or in contact with skin.